Cas no 704873-33-6 ((3-FLUORO-4-METHOXY-PHENYL)-(4-PIPERAZIN-1-YL-PHENYL)-METHANONE)

• Product Name: (3-FLUORO-4-METHOXY-PHENYL)-(4-PIPERAZIN-1-YL-PHENYL)-METHANONE
• CAS No: 704873-33-6
• MF: C₁₈H₁₉FN₂O₂
• MW: 314.354068040848
• CID: 5224813
• Update Time: 2025-06-08

(3-FLUORO-4-METHOXY-PHENYL)-(4-PIPERAZIN-1-YL-PHENYL)-METHANONE Chemical and Physical Properties

Names and Identifiers

• (3-FLUORO-4-METHOXY-PHENYL)-(4-PIPERAZIN-1-YL-PHENYL)-METHANONE

• Inchi： 1S/C18H19FN2O2/c1-23-17-7-4-14(12-16(17)19)18(22)13-2-5-15(6-3-13)21-10-8-20-9-11-21/h2-7,12,20H,8-11H2,1H3
• InChI Key： MVFQTSOREFFANP-UHFFFAOYSA-N
• SMILES： COC1C=CC(C(C2C=CC(N3CCNCC3)=CC=2)=O)=CC=1F

Computed Properties

• Exact Mass: 314.143
• Monoisotopic Mass: 314.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (3-FLUORO-4-METHOXY-PHENYL)-(4-PIPERAZIN-1-YL-PHENYL)-METHANONE

Professional Introduction to (3-FLUORO-4-METHOXY-PHENYL)-(4-PIPERAZIN-1-YL-PHENYL)-METHANONE and CAS No 704873-33-6

The compound identified by the CAS number 704873-33-6 and the product name (3-FLUORO-4-METHOXY-PHENYL)-(4-PIPERAZIN-1-YL-PHENYL)-METHANONE represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

At the core of this compound's significance lies its molecular architecture, which integrates two distinct pharmacophoric regions: a 3-fluoro-4-methoxyphenyl moiety and a 4-piperazin-1-ylphenyl group. The presence of these specific substituents not only contributes to the compound's overall solubility and bioavailability but also enhances its interaction with biological targets. This dual functionality has been strategically exploited in the design of novel therapeutic agents aimed at addressing complex diseases.

Recent advancements in computational chemistry have enabled a deeper understanding of the interactions between this compound and biological receptors. Molecular docking studies have revealed that the (3-fluoro-4-methoxyphenyl) part of the molecule interacts favorably with certain enzymes, while the (4-piperazin-1-ylphenyl) segment exhibits strong binding affinity to specific protein targets. These findings have been instrumental in guiding the optimization of lead compounds for clinical trials.

In the realm of drug discovery, this compound has been investigated for its potential as an intermediate in the synthesis of more complex molecules. The structural features of (3-fluoro-4-methoxyphenyl)-(4-piperazin-1-yl-phenyl)-methanone make it an ideal candidate for further derivatization, allowing chemists to explore a wide range of pharmacological profiles. This flexibility has been particularly valuable in the development of drugs targeting neurological disorders, where precise molecular interactions are crucial.

The synthesis of this compound involves a series of well-defined chemical transformations that highlight the expertise required in modern organic synthesis. Key steps include the introduction of fluorine and methoxy groups at specific positions on the aromatic ring, followed by coupling with a piperazine moiety. These reactions are typically conducted under controlled conditions to ensure high yield and purity, underscoring the importance of meticulous process optimization in pharmaceutical manufacturing.

Evidence from preclinical studies suggests that derivatives of this compound exhibit promising biological activity. For instance, certain analogs have demonstrated inhibitory effects on enzymes implicated in inflammatory pathways, making them attractive candidates for treating conditions such as rheumatoid arthritis. Additionally, preliminary data indicate that modifications to the piperazine ring can enhance binding affinity to neurotransmitter receptors, opening avenues for the development of novel psychotropic agents.

The role of fluorine atoms in pharmaceutical molecules is well-documented, with their ability to modulate metabolic stability and binding interactions being widely recognized. In the context of (3-fluoro-4-methoxyphenyl)-(4-piperazin-1-yl-phenyl)-methanone, the fluorine substituent at position 3 enhances lipophilicity while maintaining water solubility, thereby improving pharmacokinetic properties. This balance is critical for achieving therapeutic efficacy without compromising safety.

The methoxy group at position 4 further contributes to the compound's pharmacological profile by influencing electronic distribution across the aromatic system. This modification can alter both steric hindrance and electronic properties, enabling fine-tuning of interactions with biological targets. Such structural flexibility is a hallmark of successful drug candidates that can be optimized for specific therapeutic applications.

The integration of computational modeling with experimental data has been pivotal in understanding how variations in structure affect biological activity. High-throughput screening (HTS) techniques combined with machine learning algorithms have allowed researchers to rapidly evaluate large libraries of derivatives based on (3-fluoro-4-methoxyphenyl)-(4-piperazin-1-yl-phenyl)-methanone. This approach has accelerated the identification of lead compounds with enhanced potency and reduced toxicity.

In conclusion, the compound identified by CAS number 704873-33-6 represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications, compounds like this will play an increasingly important role in addressing unmet medical needs worldwide.